2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C12H21NO3/c1-16-5-3-2-4-11-6-12(7-11,8-11)9(13)10(14)15/h9H,2-8,13H2,1H3,(H,14,15)
• InChI Key: WWVVIDKTJBVTAO-UHFFFAOYSA-N
• Canonical SMILES: COCCCCC12CC(C1)(C2)C(C(=O)O)N
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol
• CAS No.: 2287267-96-1

Description

This compound is an amino acid derivative, which means it contains an amino group (-NH2) and a carboxyl group (-COOH). The presence of a bicyclic pentanyl group indicates that it belongs to the class of bicyclic compounds. The methoxy group (-OCH3) attached to the butyl chain suggests that it’s a methoxy derivative.

Molecular Structure Analysis

The molecular structure of this compound would include an amino group, a carboxyl group, a bicyclic pentanyl group, and a methoxybutyl group. The exact arrangement of these groups would depend on the specific synthesis process.

Chemical Reactions Analysis

As an amino acid derivative, this compound could potentially participate in reactions typical for amino acids, such as peptide bond formation or decarboxylation. The presence of the methoxy group might make it susceptible to demethylation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amino and carboxyl groups could make it a zwitterion at certain pH levels. The bicyclic structure might influence its conformational stability.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, if it’s used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its synthesis, studying its pharmacokinetics, or conducting clinical trials.